Cas no 4427-94-5 (1,3-Dioxepan-2-one)

• Product Name: 1,3-Dioxepan-2-one
• CAS No: 4427-94-5
• MF: C₅H₈O₃
• MW: 116.115221977234
• MDL: MFCD28360927
• CID: 1518357
• PubChem ID: 10197665
• Update Time: 2025-04-21

1,3-Dioxepan-2-one Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxepan-2-one
• 4427-94-5
• VKSWWACDZPRJAP-UHFFFAOYSA-N
• SCHEMBL64894
• D93115
• A928044
• 155449-11-9
• tetramethylene carbonate
• BS-18938

• MDL： MFCD28360927
• Inchi： 1S/C5H8O3/c6-5-7-3-1-2-4-8-5/h1-4H2
• InChI Key： VKSWWACDZPRJAP-UHFFFAOYSA-N
• SMILES： O1C(=O)OCCCC1

Computed Properties

• Exact Mass: 116.04734
• Monoisotopic Mass: 116.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 79.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53